4-Oxo-1,4-dihydro-2,5-quinolinedicarboxylic acid

• CAS No.: 169831-57-6
• Molecular Formula: C11H7NO5
• Molecular Weight: 233.18 g/mol
• IUPAC Name: 4-oxo-1H-quinoline-2,5-dicarboxylic acid
• InChI: InChI=1S/C11H7NO5/c13-8-4-7(11(16)17)12-6-3-1-2-5(9(6)8)10(14)15/h1-4H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key: XZHANRREEKRIGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=CC2=O)C(=O)O)C(=O)O

Description

4-Oxo-1,4-dihydro-2,5-quinolinedicarboxylic acid is a useful research compound. Its molecular formula is C11H7NO5 and its molecular weight is 233.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 25 (7.90 g, 29.5 mmol) in 10% aqueous KOH solution (100 mL) was added 10% Pd/C (0.500 g). The reaction mixture was hydrogenated (50 psi) on a Parr hydrogenation apparatus at room temperature for 4 h. The catalyst was filtered off on a pad of celite and the filtrate was acidified with 2N HCl to pH=6.5, where a solid precipitated and was collected through a filtration. The solid was washed with H2O (100 mL) and Et2O (100 mL), and dried in vacuum at 60° C. to give an off-white solid (26, 6.79 g, 98.6%). 1H NMR (DMSO-d6, 300 MHz) δ ?8.12 (d, J=8.2 Hz, 1H), 7.76 (t, J=8.2 Hz, 1H), 7.48 (d, J=8.2 Hz, 1H), 6.74 (s, 1H).